Cas no 1257724-90-5 (2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione)
2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione is a boron-containing heterocyclic compound characterized by its unique dioxazaborocane structure. This molecule integrates a hydroxyphenyl substituent, enhancing its potential for coordination chemistry and applications in material science. The presence of the boron atom within the heterocyclic framework offers reactivity useful for cross-coupling reactions or as a precursor in organic synthesis. Its methyl group contributes to improved stability, while the dione functionality provides sites for further derivatization. The compound’s structural features make it a candidate for research in catalysis, polymer chemistry, or as a ligand in metal-organic frameworks. Its precise properties depend on reaction conditions and targeted modifications.
1257724-90-5 structure
Product Name:2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
CAS No:1257724-90-5
MF:C11H12BNO5
MW:249.027683258057
CID:2602444
PubChem ID:329761973
Update Time:2025-10-15
2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
- 3-Hydroxyphenylboronic acid MIDA ester
- 1257724-90-5
- DTXSID20744095
- 3-Hydroxyphenylboronic acid MIDA ester, 97%
- starbld0017314
- SCHEMBL13563857
- DTXCID70694839
-
- MDL: MFCD11215224
- Inchi: 1S/C11H12BNO5/c1-13-6-10(15)17-12(18-11(16)7-13)8-3-2-4-9(14)5-8/h2-5,14H,6-7H2,1H3
- InChI Key: NZNGUMOTSLXTJB-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=C(C=2)O)OC(CN(C)CC1=O)=O
Computed Properties
- Exact Mass: 249.0808526g/mol
- Monoisotopic Mass: 249.0808526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.1Ų
Experimental Properties
- Melting Point: 204-209 °C
2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H886395-25g |
2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione |
1257724-90-5 | 98% | 25g |
1,755.00 | 2021-05-17 | |
| Ambeed | A686937-25g |
2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione |
1257724-90-5 | 98+% | 25g |
$174.0 | 2025-03-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539424-1g |
2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione |
1257724-90-5 | 98% | 1g |
¥159.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539424-5g |
2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione |
1257724-90-5 | 98% | 5g |
¥693.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539424-25g |
2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione |
1257724-90-5 | 98% | 25g |
¥1957.00 | 2024-08-09 |
2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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